2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-3-(2,4,6-trifluorophenyl)benzaldehyde
• InChI: InChI=1S/C13H7F3O2/c14-8-4-10(15)12(11(16)5-8)9-3-1-2-7(6-17)13(9)18/h1-6,18H
• InChI Key: NAQDPBOKZSCTMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=C(C=C(C=C2F)F)F)O)C=O
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID20685217
• Molecular Weight: 252.19 g/mol
• CAS RN: 1261890-29-2

Description

2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%, is a chemical compound that has numerous applications in the scientific and industrial fields. It is a colorless solid with a melting point of 145°C and a boiling point of 197°C. The compound is soluble in water and has a molecular weight of 248.25 g/mol. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%, is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst for the synthesis of heterocyclic compounds. Additionally, it has been used in the synthesis of polymeric materials and as a starting material for the synthesis of other organic compounds.

Mechanism of Action

2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%, acts as a nucleophile in organic reactions. It is able to form covalent bonds with electrophiles such as carbonyl compounds. The reaction proceeds through a nucleophilic addition mechanism, which involves the addition of the nucleophile to the electrophile. The resulting product is an intermediate which can then be further reacted to form the desired product.
Biochemical and Physiological Effects
2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%, has not been extensively studied for its biochemical and physiological effects. However, it is known to be non-toxic and non-irritating when used in research applications.

Advantages and Limitations for Lab Experiments

2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%, has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available. Additionally, it is non-toxic and non-irritating. It is also soluble in water and has a low boiling point, which makes it ideal for use in reactions that require low temperatures. However, it is also relatively unstable and can react with other compounds to form undesired byproducts.

Future Directions

There are numerous potential future directions for research involving 2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%. It could be used as a starting material for the synthesis of other organic compounds, such as heterocyclic compounds. Additionally, its use as a catalyst in organic reactions could be further explored. It could also be investigated for its potential use as a pharmaceutical or agrochemical intermediate. Finally, its biochemical and physiological effects could be further studied to determine its potential applications in medicine and other fields.

Synthesis Methods

2-Formyl-6-(2,4,6-trifluorophenyl)phenol, 95%, can be synthesized by a variety of methods. One method involves the condensation of 2,4,6-trifluorobenzaldehyde with phenol in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as ethanol at a temperature of 80°C. The product is then purified by recrystallization from ethanol.